N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide

• IUPAC Name: N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide
• InChI: InChI=1S/C19H20N2O2/c22-14-20-18-8-6-17(7-9-18)19(23)21-11-10-16(13-21)12-15-4-2-1-3-5-15/h1-9,14,16H,10-13H2,(H,20,22)
• InChI Key: HOUZIZJHRSNYEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)NC=O
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide is a complex organic compound that features a pyrrolidine ring, a benzyl group, and a formamide moiety. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential biological activities and therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide typically involves multiple steps, starting with the preparation of the pyrrolidine ring. One common method involves the cyclization of appropriate precursors under controlled conditions. The benzyl group is then introduced through a nucleophilic substitution reaction, followed by the attachment of the formamide group via formylation reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) or alkylating agents can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine Derivatives: Compounds like pyrrolidine-2,5-diones and pyrrolizines share structural similarities with N-[4-(3-benzylpyrrolidine-1-carbonyl)phenyl]formamide.

Benzyl Substituted Compounds: Molecules with benzyl groups attached to different core structures.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to undergo diverse chemical reactions and its potential therapeutic applications make it a valuable compound in research and industry.